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In the fields of medicinal chemistry and drug development, unnatural amino acids (UAAS) are
indispensable tools for creating novel peptides and small molecules with enhanced therapeutic
properties. The incorporation of bulky, rigid, and hydrophobic moieties, such as the
naphthalene group, can profoundly influence a molecule's stability, binding affinity, and
pharmacokinetic profile. This guide focuses on a specific class of UAAs: naphthyl-substituted
aminopropanoic acids.

The query for 3-Amino-2-(naphthalen-1-yl)propanoic acid specifies a precise chemical
architecture: a 3-amino acid where the propanoic acid backbone is substituted with a
naphthalen-1-yl group at the a-carbon (C2) and an amino group at the 3-carbon (C3). While
this specific substitution pattern is unique, a dedicated CAS (Chemical Abstracts Service)
number is not readily available in major chemical databases, suggesting it is a less common or
novel compound.

However, several structurally related and well-documented isomers are commercially available
and widely utilized in research. Understanding these isomers is critical for any scientist working
in this area. This guide will provide a comprehensive overview of the broader family of
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naphthyl-substituted aminopropanoic acids, with a focus on the most relevant isomers, to
empower researchers with the foundational knowledge for their work.

The primary isomers of interest fall into two categories:

e a-Amino Acids (Naphthylalanines): The amino group is on the a-carbon (C2), and the
naphthylmethyl group is at the (3-carbon (C3). These are analogues of the natural amino acid
phenylalanine.

e [B-Amino Acids: The amino group is on the [3-carbon (C3). The naphthalene group can be
attached at either the a- or 3-carbon.

Naphthyl-Substituted Propanoic Acids
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Caption: Key isomers of naphthyl-substituted aminopropanoic acids.

Part 1: Chemical Identity and Physicochemical
Properties

The identity and properties of these compounds are foundational to their application. While
data for the specifically requested molecule is sparse, extensive information exists for its
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common isomers. These properties are crucial for planning synthetic routes, predicting

solubility, and understanding potential biological interactions.

(S)-2-Amino-3- (S)-2-Amino-3- (S)-3-Amino-3-

Property (naphthalen-1- (naphthalen-2- (naphthalen-2-
yl)propanoic acid yl)propanoic acid yl)propanoic acid

) ) L-B-Ala-(2-naphthyl)-

Synonyms (S)-1-Naphthylalanine  (S)-2-Naphthylalanine oH

CAS Number 55516-54-6[1] 58438-03-2[2] 767282-94-0[3]

Molecular Formula C13H13NO2 C13H13NO2 C13H13NO2

Molecular Weight 215.25 g/mol 215.25 g/mol 215.25 g/mol [3]
White to slightly beige  Off-white crystalline ]

Appearance White powder[3]
powder[1] powder[2]

Melting Point 254-257 °C[1] 240-253 °C[2] Not specified

N _ 412.3 °C at 760 412.3 °C at 760 N

Boiling Point Not specified
mmHg[1] mmHg[2]

Density 1.254 g/cm3[1] 1.254 g/cm3[2] Not specified

Storage 2-8°C[1] 2-8°C[2] 0-8 °C[3]

Purity >98% >98% >99% (HPLC)[3]

Part 2: Synthesis and Mechanistic Considerations

The synthesis of non-natural amino acids is a cornerstone of medicinal chemistry. Below, we

provide a plausible synthetic pathway for the target molecule, 3-Amino-2-(haphthalen-1-

yl)propanoic acid, and a validated protocol for a related, well-known isomer to demonstrate

the practical application of synthetic principles.

Proposed Synthesis of 3-Amino-2-(naphthalen-1-
yl)propanoic acid
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A logical approach to synthesizing the target molecule involves a multi-step process starting
from commercially available precursors. The key challenge is the stereoselective introduction of
two functional groups at the C2 and C3 positions. A plausible route is outlined below.

Proposed Synthetic Pathway

Michael - 2. D_ecarboxyla_tion
Knoevenagel Addition 3. Nitro Reduction Target Molecule ]
Condensation Intermediate A (Michael Adduct) 3-Amino-2-(naphthalen-1-yl)propanoic acid,
Naphthalene-1-carbaldehyde (Nitroalkene)

Core Applications

( Naphthyl |

Amino Acid

Building Block Scaffold Linker Carrier [Moiety

Geptide Synthesis] G)rug Discoverya G‘sioconjugation] Grodrug Design]

Click to download full resolution via product page
Caption: Applications of naphthyl-substituted amino acids.

o Peptide Synthesis and Peptidomimetics: Incorporating naphthylalanine into a peptide
sequence introduces a large, hydrophobic side chain. This can be used to probe binding
pockets of enzymes or receptors, enhance alpha-helical stability, and increase resistance to
proteolytic degradation. [3][4]The naphthalene moiety can participate in 11-1T stacking
interactions, often leading to higher binding affinities.

e Drug Discovery: As a class, arylpropionic acid derivatives are known for a wide range of
biological activities, including anti-inflammatory and analgesic effects. [5]These modified
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amino acids serve as chiral building blocks for synthesizing complex small-molecule drugs.
Their use in oncology and neuroscience is particularly prominent, where they can be part of
structures designed to target specific proteins or pathways. [4]

Bioconjugation and Fluorescent Probes: The amino and carboxylic acid groups provide
handles for conjugation to other molecules, such as proteins, antibodies, or nanopatrticles.
Furthermore, the naphthalene ring system is inherently fluorescent. Derivatives can be
designed to create polarity-sensitive fluorescent probes, which are invaluable for studying
protein folding and dynamics in real-time within living cells. [6]

Prodrug Development: The amino acid structure is recognized by cellular amino acid
transporters. This property can be exploited in prodrug design, where an active drug is
covalently linked to the amino acid. This can enhance the drug's absorption, improve its
solubility, and enable targeted delivery to cells with high transporter expression, thereby
increasing efficacy and reducing systemic toxicity. [7]

Part 5: Safety and Handling

While these compounds are generally used in small quantities in a laboratory setting, proper

safety precautions are essential. The following guidelines are based on safety data sheets for

closely related compounds.

Hazard Identification:

Pictograms: GHS07 (Exclamation Mark)
Signal Word: Warning

Hazard Statements: May be harmful if swallowed (Acute Toxicity 4, Oral). Causes skin
irritation. Causes serious eye irritation. May cause respiratory irritation. [8][9] Safe Handling
Protocol:

Engineering Controls:

o Always handle the solid powder in a well-ventilated area, preferably within a chemical
fume hood to avoid inhalation of dust. [10]
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» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles conforming to EN166 or NIOSH
standards. [10] * Skin Protection: Wear nitrile gloves. Inspect gloves before use and use
proper removal technique. Wear a lab coat to prevent skin contact. [11] * Respiratory
Protection: If working outside a fume hood or with large quantities, use a NIOSH-approved
particulate respirator.

e Handling Procedures:

o Avoid formation of dust. [10] * Wash hands thoroughly after handling. [11] * Avoid contact
with skin, eyes, and clothing. [12]

e Storage:
o Store in a cool, dry place away from incompatible materials (e.g., strong oxidizing agents).

o Keep the container tightly closed. [L3]Recommended storage temperature is typically
between 2-8 °C. [1][2]

e Spill & Disposal:
o In case of a spill, wear appropriate PPE.

o Sweep up the solid material carefully, avoiding dust generation, and place it in a suitable,
closed container for disposal. [10] * Dispose of waste in accordance with local, state, and
federal regulations.

Conclusion

3-Amino-2-(naphthalen-1-yl)propanoic acid and its isomers represent a powerful class of
building blocks for chemical and pharmaceutical research. While the exact requested structure
may be a novel synthetic target, the well-documented chemistry and applications of its close
relatives, particularly the a- and [3-naphthylalanines, provide a solid foundation for its
exploration. By leveraging their unique steric and electronic properties, researchers can design
next-generation peptides, probes, and therapeutic agents with tailored functions and improved
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performance. This guide provides the core technical knowledge needed to confidently
synthesize, characterize, and apply these versatile compounds in a research setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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